Cas no 1258283-00-9 (3-chloro-4-methylthiophene-2-carbaldehyde)

• Product Name: 3-chloro-4-methylthiophene-2-carbaldehyde
• CAS No: 1258283-00-9
• MF: C₆H₅ClOS
• MW: 160.621299505234
• MDL: MFCD21362341
• CID: 4565272
• PubChem ID: 87563831
• Update Time: 2025-10-19

3-chloro-4-methylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methyl-thiophene-2-carbaldehyde
• 3-chloro-4-methylthiophene-2-carbaldehyde
• W10338
• 1258283-00-9
• MFCD21362341
• AKOS027255486
• SCHEMBL3718888
• CS-0038194
• AS-65521

• MDL： MFCD21362341
• Inchi： 1S/C6H5ClOS/c1-4-3-9-5(2-8)6(4)7/h2-3H,1H3
• InChI Key： WXRJDMVPMNSPHU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC=C1C

Computed Properties

• Exact Mass: 159.9749636g/mol
• Monoisotopic Mass: 159.9749636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-chloro-4-methylthiophene-2-carbaldehyde

Comprehensive Analysis of 3-Chloro-4-methylthiophene-2-carbaldehyde (CAS No. 1258283-00-9): Properties, Applications, and Industry Trends

3-Chloro-4-methylthiophene-2-carbaldehyde (CAS No. 1258283-00-9) is a specialized organic compound belonging to the thiophene derivative family. This heterocyclic aldehyde has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure, featuring a chloro-substituted thiophene ring and an aldehyde functional group. The compound's CAS registry number 1258283-00-9 serves as a critical identifier for researchers seeking high-purity samples for synthetic applications.

Recent advancements in drug discovery have highlighted the importance of thiophene-based building blocks like 3-chloro-4-methylthiophene-2-carbaldehyde. Its molecular framework (C₆H₅ClOS) enables diverse chemical modifications, making it valuable for developing small molecule therapeutics targeting inflammatory pathways. The chloro and aldehyde moieties provide excellent handles for cross-coupling reactions and nucleophilic additions, respectively, as evidenced by its growing use in medicinal chemistry workflows.

From a synthetic chemistry perspective, CAS 1258283-00-9 demonstrates remarkable versatility. The compound's electron-deficient thiophene core participates efficiently in palladium-catalyzed couplings, while the formyl group facilitates condensation reactions with various nucleophiles. These properties align with current industry demands for multifunctional intermediates that can streamline the synthesis of complex biologically active compounds. Recent patent literature reveals its application in developing kinase inhibitors and antimicrobial agents.

The compound's physicochemical characteristics warrant careful consideration. With a molecular weight of 160.62 g/mol, 3-chloro-4-methylthiophene-2-carbaldehyde typically presents as a light yellow to amber liquid at room temperature. Its lipophilic nature (predicted logP ≈ 2.3) makes it particularly useful for designing compounds with enhanced membrane permeability—a key parameter in CNS drug development. Analytical data suggests good stability under inert atmospheres, though the aldehyde functionality requires protection from strong oxidants.

Emerging applications in material science have expanded the utility of this thiophene derivative. Researchers are exploring its incorporation into organic semiconductors and conductive polymers, capitalizing on the electron-rich heterocycle to modify charge transport properties. The compound's ability to form Schiff base complexes with transition metals has also sparked interest in coordination chemistry and catalyst design.

Quality control protocols for CAS 1258283-00-9 emphasize rigorous purity assessment. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to verify structural integrity, with commercial suppliers typically guaranteeing ≥95% purity. The growing demand for high-performance building blocks has driven innovations in large-scale synthesis methods, including continuous flow approaches that improve yield and reduce byproducts.

Environmental and safety considerations for 3-chloro-4-methylthiophene-2-carbaldehyde follow standard laboratory safety protocols. While not classified as hazardous under current regulations, proper handling with personal protective equipment (PPE) is recommended due to potential irritant properties. The compound's biodegradation profile and ecotoxicological data remain active areas of investigation as part of broader green chemistry initiatives.

Market analysis indicates steady growth in demand for functionalized thiophenes, with 1258283-00-9 representing an important niche product. Pharmaceutical companies increasingly seek such specialty chemicals to accelerate lead optimization phases. The compound's price trajectory reflects its status as a research-grade material, with cost variations depending on scale and purity specifications.

Future research directions may explore enantioselective transformations of this chiral aldehyde and its derivatives. The development of catalytic asymmetric methods could unlock new applications in stereoselective synthesis. Additionally, computational studies investigating its molecular docking potential may reveal novel pharmacophore configurations for therapeutic targets.

For researchers sourcing 3-chloro-4-methylthiophene-2-carbaldehyde, verification of spectroscopic data (including IR and 13C NMR spectra) is essential for quality assurance. Reputable suppliers provide comprehensive certificates of analysis detailing residual solvent content and impurity profiles. The compound's storage typically recommends inert atmosphere conditions at temperatures below -20°C for extended stability.